![molecular formula C20H22N2O3 B3813663 6-methoxy-3-methyl-N-propyl-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide](/img/structure/B3813663.png)
6-methoxy-3-methyl-N-propyl-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide
Overview
Description
6-methoxy-3-methyl-N-propyl-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide, also known as PNU-282987, is a selective agonist for α7 nicotinic acetylcholine receptors (nAChRs). It was first synthesized in 2000 and has since been extensively studied for its potential therapeutic applications.
Mechanism of Action
6-methoxy-3-methyl-N-propyl-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide is a selective agonist for α7 nAChRs, which are widely distributed throughout the central nervous system and play a role in cognitive function, inflammation, and oxidative stress. Activation of α7 nAChRs by this compound leads to the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are involved in learning, memory, and attention. This compound also has anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
In addition to its effects on cognitive function, this compound has been shown to have a variety of biochemical and physiological effects. It has been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in neuronal growth and survival. This compound also reduces the production of pro-inflammatory cytokines and oxidative stress markers, which may contribute to its anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of 6-methoxy-3-methyl-N-propyl-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide is its selectivity for α7 nAChRs, which allows for more specific investigation of the role of these receptors in various diseases. However, this compound has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully understood.
Future Directions
There are several potential future directions for research on 6-methoxy-3-methyl-N-propyl-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide. One area of interest is its potential use in the treatment of cognitive dysfunction in aging and neurodegenerative diseases. Additionally, this compound may have applications in the treatment of inflammatory and oxidative stress-related disorders such as multiple sclerosis and Parkinson's disease. Further research is needed to fully understand the therapeutic potential of this compound and its mechanisms of action.
Scientific Research Applications
6-methoxy-3-methyl-N-propyl-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). Additionally, this compound has been investigated for its potential to reduce inflammation and oxidative stress, which are implicated in a variety of diseases.
properties
IUPAC Name |
6-methoxy-3-methyl-N-propyl-N-(pyridin-2-ylmethyl)-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-4-11-22(13-15-7-5-6-10-21-15)20(23)19-14(2)17-9-8-16(24-3)12-18(17)25-19/h5-10,12H,4,11,13H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBMMDNYPYFMTLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1=CC=CC=N1)C(=O)C2=C(C3=C(O2)C=C(C=C3)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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